5-Cyclopropoxy-2-ethyl-4-nitropyridine

• Molecular Formula: C10H12N2O3
• Molecular Weight: 208.21 g/mol
• IUPAC Name: 5-cyclopropyloxy-2-ethyl-4-nitropyridine
• InChI: InChI=1S/C10H12N2O3/c1-2-7-5-9(12(13)14)10(6-11-7)15-8-3-4-8/h5-6,8H,2-4H2,1H3
• InChI Key: WPTFCCNRHBEPOU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=N1)OC2CC2)[N+](=O)[O-]

Description

5-Cyclopropoxy-2-ethyl-4-nitropyridine is a nitropyridine derivative characterized by a cyclopropoxy substituent at the 5-position, an ethyl group at the 2-position, and a nitro group at the 4-position of the pyridine ring. This compound is of interest in medicinal and agrochemical research due to the electronic and steric effects imparted by its substituents. The cyclopropoxy group, a strained ether, may enhance metabolic stability compared to linear alkoxy groups, while the nitro group at the 4-position likely influences reactivity in nucleophilic substitution or reduction reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Cyclopropoxy-2-ethyl-4-nitropyridine typically involves the nitration of pyridine derivatives. One common method involves the reaction of pyridine with nitric acid (HNO3) and sulfuric acid (H2SO4) to introduce the nitro group . The cyclopropoxy and ethyl groups are then introduced through subsequent reactions involving appropriate alkylating agents.

Industrial Production Methods: Industrial production of nitropyridine derivatives often employs continuous flow synthesis to ensure safety and efficiency. For example, the nitration of pyridine N-oxide followed by reaction with phosphorus trichloride (PCl3) can be conducted in a continuous flow system to minimize the accumulation of potentially explosive intermediates .

Chemical Reactions Analysis

Types of Reactions: 5-Cyclopropoxy-2-ethyl-4-nitropyridine undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas (H2) in the presence of a catalyst.

Substitution: The nitro group can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions:

Oxidation: Hydrogen gas (H2) with a palladium catalyst.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products:

Reduction: 5-Cyclopropoxy-2-ethyl-4-aminopyridine.

Substitution: Various substituted pyridine derivatives depending on the nucleophile used.

Scientific Research Applications

5-Cyclopropoxy-2-ethyl-4-nitropyridine is utilized in several scientific research fields:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules.

Biology: Its derivatives are studied for potential biological activity and therapeutic applications.

Medicine: Research is ongoing to explore its potential as a precursor for pharmaceutical compounds.

Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-2-ethyl-4-nitropyridine involves its interaction with molecular targets through its functional groups. The nitro group can participate in redox reactions, while the cyclopropoxy and ethyl groups can influence the compound’s reactivity and binding affinity to various targets. The exact pathways and molecular targets depend on the specific application and context of use .

Comparison with Similar Compounds

Key Observations:

Nitro Position Effects: The nitro group’s position significantly impacts electronic distribution and reactivity.

Alkoxy Substituents : Replacing methoxy with cyclopropoxy introduces steric strain and enhanced lipophilicity, which could improve membrane permeability but complicate synthesis due to steric hindrance during etherification. Methoxy groups in 7c and 7d facilitate higher yields (80–95%), suggesting that bulkier alkoxy groups like cyclopropoxy may require optimized conditions .

Hypothesized Property Differences

• Reactivity: The 4-nitro group in the target compound may render it less reactive toward nucleophilic aromatic substitution compared to 3-nitro derivatives (e.g., 7d), where nitro activation is more pronounced.
• Synthetic Challenges : The cyclopropoxy group’s strain could reduce yields relative to methoxy analogues unless specialized catalysts or milder conditions are employed.